molecular formula C16H17NO3 B8468038 1-(2-Methyl-2-phenylpropoxy)-4-nitrobenzene CAS No. 62517-29-7

1-(2-Methyl-2-phenylpropoxy)-4-nitrobenzene

Cat. No.: B8468038
CAS No.: 62517-29-7
M. Wt: 271.31 g/mol
InChI Key: SNUMJBFQBPXHEH-UHFFFAOYSA-N
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Description

1-(2-Methyl-2-phenylpropoxy)-4-nitrobenzene is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

62517-29-7

Molecular Formula

C16H17NO3

Molecular Weight

271.31 g/mol

IUPAC Name

1-(2-methyl-2-phenylpropoxy)-4-nitrobenzene

InChI

InChI=1S/C16H17NO3/c1-16(2,13-6-4-3-5-7-13)12-20-15-10-8-14(9-11-15)17(18)19/h3-11H,12H2,1-2H3

InChI Key

SNUMJBFQBPXHEH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC1=CC=C(C=C1)[N+](=O)[O-])C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

In 200 ml of dimethylsulfoxide are dissolved 23 g of 4-nitrochlorobenzene and 25 g of 2,2-dimethyl-2-phenylethylalcohol. To this solution is added 4 g of sodium hydride is added with stirring. After 24 hours stirring at room temperature and another 30 minutes stirring at 60° C, 500 ml of water is added and the mixture is extracted with ether. The extract is washed with water, dried and the solvent is evaporated. Recrystallization of the residue from 200 ml of methanol, gives 28.5 g of 4-(2,2-dimethyl-2-phenylethyloxy)nitrobenzene, melting point: 79°-80° C.
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